2-(4-ethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 2-(4-ethylphenoxy)-N-[4-(pyrrolidine-1-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C22H26N2O3/c1-3-17-6-12-20(13-7-17)27-16(2)21(25)23-19-10-8-18(9-11-19)22(26)24-14-4-5-15-24/h6-13,16H,3-5,14-15H2,1-2H3,(H,23,25)
• InChI Key: XZDQNDBKIUDGHW-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OC(C)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

2-(4-ethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide, also known as EPP, is a chemical compound that has been widely used in scientific research. It belongs to the class of amides and has been found to have several potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of 2-(4-ethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been found to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10). In addition, this compound has been found to reduce the levels of oxidative stress markers such as malondialdehyde (MDA) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD).

Advantages and Limitations for Lab Experiments

2-(4-ethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also relatively inexpensive compared to other compounds with similar properties. However, this compound has some limitations as well. It has low solubility in water, which can make it difficult to administer in certain experimental settings. This compound also has a relatively short half-life, which may limit its effectiveness in some applications.

Future Directions

There are several potential future directions for the study of 2-(4-ethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide. One area of interest is the development of this compound derivatives with improved solubility and pharmacokinetic properties. Another potential direction is the investigation of the effects of this compound on other neurological disorders such as multiple sclerosis and traumatic brain injury. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(4-ethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide involves the reaction of 4-(1-pyrrolidinylcarbonyl)phenyl)acetic acid with 4-ethylphenol in the presence of a coupling agent such as dicyclohexylcarbodiimide. The resulting product is purified through recrystallization to obtain the final compound. This method has been reported to have a yield of around 60-70%.

Scientific Research Applications

2-(4-ethylphenoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide has been extensively studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.